Cas no 2229562-12-1 (2-(difluoromethoxy)-3-methylphenylmethanesulfonamide)

• Product Name: 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide
• CAS No: 2229562-12-1
• MF: C₉H₁₁F₂NO₃S
• MW: 251.250348329544
• CID: 5947302
• PubChem ID: 165882865
• Update Time: 2025-06-08

2-(difluoromethoxy)-3-methylphenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide
• [2-(difluoromethoxy)-3-methylphenyl]methanesulfonamide
• 2229562-12-1
• EN300-2004460

• Inchi： 1S/C9H11F2NO3S/c1-6-3-2-4-7(5-16(12,13)14)8(6)15-9(10)11/h2-4,9H,5H2,1H3,(H2,12,13,14)
• InChI Key： RGOAOWOOVKGHPD-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=C(C)C=1OC(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 251.04277071g/mol
• Monoisotopic Mass: 251.04277071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide

Introduction to 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide (CAS No: 2229562-12-1)

2-(difluoromethoxy)-3-methylphenylmethanesulfonamide, identified by the CAS number 2229562-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of sulfonamides, which are well-known for their broad spectrum of biological activities and utility in the development of therapeutic agents. The structural features of this molecule, particularly the presence of a difluoromethoxy group and a methylphenyl moiety, contribute to its unique chemical properties and potential applications in drug discovery.

The difluoromethoxy substituent is a key feature that enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration in medicinal chemistry. This group is often incorporated into drug molecules to improve their pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the methylphenyl aromatic ring provides a hydrophobic anchor that can interact favorably with biological targets, such as enzymes and receptors, thereby increasing binding affinity and efficacy.

The sulfonamide core of the molecule is another critical component that contributes to its biological activity. Sulfonamides are known for their ability to act as competitive inhibitors of various enzymatic pathways, making them effective in treating a wide range of diseases. The presence of both a methanesulfonyl group and a secondary amine in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

In recent years, there has been growing interest in the development of novel sulfonamide derivatives as potential treatments for various diseases. Studies have shown that compounds with similar structural motifs can exhibit significant activity against bacterial infections, inflammation, and even certain types of cancer. The specific arrangement of functional groups in 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide may confer unique properties that make it particularly effective against these conditions.

One area where this compound shows promise is in the treatment of bacterial infections. Antibiotic resistance has become a major global health concern, prompting researchers to search for new antimicrobial agents. Sulfonamides have historically been used as antibiotics, and derivatives like 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide may offer improved efficacy against resistant strains due to their enhanced binding affinity and metabolic stability.

Furthermore, this compound may have applications in addressing inflammatory diseases. Chronic inflammation is associated with numerous pathological conditions, including autoimmune disorders and cardiovascular diseases. The sulfonamide moiety has been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The additional difluoromethoxy group could further enhance these effects by improving the compound's bioavailability and target specificity.

Recent research has also explored the potential of sulfonamide derivatives as anticancer agents. Certain sulfonamides have demonstrated ability to inhibit tumor growth by targeting specific enzymes involved in cell proliferation and survival. The structural features of 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide suggest that it may interact with these targets effectively, making it a promising candidate for further investigation in oncology research.

The synthesis of 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the difluoromethoxy group typically requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. The subsequent formation of the sulfonamide bond is achieved through nucleophilic substitution or condensation reactions with appropriate sulfonyl chlorides or sulfonyl azides.

The purity and stability of this compound are crucial for its intended applications in pharmaceutical research. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to confirm the structural integrity and quantify impurities. These methods ensure that the final product meets the stringent requirements for use in preclinical and clinical studies.

In conclusion, 2-(difluoromethoxy)-3-methylphenylmethanesulfonamide (CAS No: 2229562-12-1) is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery, particularly in areas such as antibiotic development, anti-inflammatory therapy, and oncology research. Continued investigation into this molecule will likely yield valuable insights into its biological activity and therapeutic potential.